Cas no 190067-62-0 (5-Benzofurancarboxylic acid, 2-phenyl-)

190067-62-0 structure
Product name:5-Benzofurancarboxylic acid, 2-phenyl-
5-Benzofurancarboxylic acid, 2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzofurancarboxylic acid, 2-phenyl-
- 2-phenyl-1-benzofuran-5-carboxylic acid
- 2-phenyl-benzofuran-5-carboxylic acid
- DB-314289
- 2-Phenyl-5-benzofurancarboxylic acid
- HLWOSXUWYFVNLB-UHFFFAOYSA-N
- 2-phenylbenzofuran-5-carboxylic Acid
- 190067-62-0
- SCHEMBL977340
- DTXSID60472224
-
- Inchi: InChI=1S/C15H10O3/c16-15(17)11-6-7-13-12(8-11)9-14(18-13)10-4-2-1-3-5-10/h1-9H,(H,16,17)
- InChI Key: HLWOSXUWYFVNLB-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=CC3=C(O2)C=CC(=C3)C(=O)O
Computed Properties
- Exact Mass: 238.063
- Monoisotopic Mass: 238.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- PSA: 50.44
5-Benzofurancarboxylic acid, 2-phenyl- Related Literature
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1. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
-
Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
-
Nadia Marino,Donatella Armentano,Claudia Zanchini,Giovanni De Munno CrystEngComm, 2014,16, 8286-8296
-
5. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
-
Alexander S. Henderson,John F. Bower,M. Carmen Galan Org. Biomol. Chem., 2016,14, 4008-4017
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Hsing-I. Hsiang,Chang-Ting Yang,Jui-Huan Tu RSC Adv., 2016,6, 99297-99305
-
Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
-
Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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